Cas no 22084-89-5 (3-(2-methylphenyl)propanoic acid)

• Product Name: 3-(2-methylphenyl)propanoic acid
• CAS No: 22084-89-5
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• MDL: MFCD00079773
• CID: 256285
• PubChem ID: 24867135
• Update Time: 2025-10-23

3-(2-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2-METHYLPHENYL)PROPIONIC ACID
• Benzenepropanoic acid,2-methyl-
• 3-(2-methylphenyl)propanoic acid
• 2-Methylhydrocinnamic acid
• benzenepropanoic acid, 2-methyl-
• 3-(o-tolyl)propanoic acid
• 3-o-Tolylpropanoic acid
• 2-methylbenzenepropanoic acid
• 3-[2-Methylphenyl]propionic acid
• JIRKNEAMPYVPTD-UHFFFAOYSA-N
• 2-Methylhydrozimtsaure
• 3-(o-Tolyl)propionic acid
• KSC548K0T
• 2-Methyl-benzenepropanoic acid

• MDL： MFCD00079773
• Inchi： 1S/C10H12O2/c1-8-4-2-3-5-9(8)6-7-10(11)12/h2-5H,6-7H2,1H3,(H,11,12)
• InChI Key： JIRKNEAMPYVPTD-UHFFFAOYSA-N
• SMILES： OC(CCC1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 164.08400
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: White crystals
• Melting Point: 100-103 °C (lit.)
• Boiling Point: 293.3℃/760mmHg
• Water Partition Coefficient: Soluble in water.
• PSA: 37.30000
• LogP: 2.01220
• Solubility: Not determined

3-(2-methylphenyl)propanoic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305 + P351 + P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 3-(2-methylphenyl)propanoic acid

3-(2-Methylphenyl)propanoic Acid: An Overview of Its Properties, Applications, and Recent Research

3-(2-Methylphenyl)propanoic acid (CAS No. 22084-89-5) is a versatile organic compound that has garnered significant attention in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound, also known as 3-(o-Tolyl)propanoic acid, is characterized by its unique molecular structure, which consists of a propionic acid moiety attached to a 2-methylphenyl group. The combination of these functional groups imparts distinct chemical and physical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 3-(2-methylphenyl)propanoic acid is C₁₀H₁₂O₂, and its molecular weight is approximately 164.20 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, methanol, and acetone. Its melting point is around 77-79°C, and it exhibits a characteristic carboxylic acid odor.

In the pharmaceutical industry, 3-(2-methylphenyl)propanoic acid has been explored for its potential therapeutic applications. Recent studies have highlighted its role as an intermediate in the synthesis of anti-inflammatory agents and antioxidants. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the synthesis of novel derivatives of 3-(2-methylphenyl)propanoic acid with enhanced anti-inflammatory properties. These derivatives were found to be effective in reducing inflammation in animal models without significant side effects.

Beyond pharmaceuticals, 3-(2-methylphenyl)propanoic acid has found applications in the development of advanced materials. Its ability to form stable complexes with various metals makes it a useful ligand in coordination chemistry. A recent study in the Inorganic Chemistry journal demonstrated the use of 3-(2-methylphenyl)propanoic acid as a ligand in the synthesis of metal-organic frameworks (MOFs). These MOFs exhibited high thermal stability and exceptional gas adsorption properties, making them promising candidates for gas storage and separation applications.

In the realm of chemical synthesis, 3-(2-methylphenyl)propanoic acid serves as a building block for the preparation of more complex organic molecules. Its reactivity can be harnessed through various chemical transformations, such as esterification, amidation, and halogenation. For example, a study published in the Tetrahedron Letters in 2020 described an efficient method for the esterification of 3-(2-methylphenyl)propanoic acid using green chemistry principles. The resulting esters were used as intermediates in the synthesis of biologically active compounds with potential anticancer activity.

The environmental impact of 3-(2-methylphenyl)propanoic acid has also been a subject of recent research. Studies have shown that it can be biodegraded under aerobic conditions, making it a more environmentally friendly alternative to some other organic acids. A paper published in the Environmental Science & Technology journal in 2019 reported that microbial degradation pathways for 3-(2-methylphenyl)propanoic acid were identified, providing insights into its fate in natural environments.

In conclusion, 3-(2-methylphenyl)propanoic acid (CAS No. 22084-89-5) is a multifaceted compound with diverse applications across multiple industries. Its unique chemical properties make it an essential intermediate in pharmaceutical development, materials science, and chemical synthesis. Ongoing research continues to uncover new potential uses and improve our understanding of its behavior and interactions. As research progresses, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.